Brimonidine Tartrate
Brimonidine Tartrate
Brimonidine Tartrate is the tartrate salt form of brimonidine, an imidazole derivative and a selective alpha-2 adrenergic receptor agonist. Upon ocular administration, brimonidine tartrate acts on the blood vessels causing them to constrict which leads to a decrease in the production of aqueous humor. Brimonidine tartrate also enhances the outflow of aqueous humor. This drug is used in the treatment of glaucoma to reduce intraocular pressure.
A quinoxaline derivative and ADRENERGIC ALHPA-2 RECEPTOR AGONIST that is used to manage INTRAOCULAR PRESSURE associated with OPEN-ANGLE GLAUCOMA and OCULAR HYPERTENSION.
A quinoxaline derivative and ADRENERGIC ALHPA-2 RECEPTOR AGONIST that is used to manage INTRAOCULAR PRESSURE associated with OPEN-ANGLE GLAUCOMA and OCULAR HYPERTENSION.
Brand Name:
Vulcanchem
CAS No.:
70359-46-5
VCID:
VC0194959
InChI:
InChI=1S/C11H10BrN5.C4H6O6/c12-9-7(17-11-15-5-6-16-11)1-2-8-10(9)14-4-3-13-8;5-1(3(7)8)2(6)4(9)10/h1-4H,5-6H2,(H2,15,16,17);1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
SMILES:
C1CN=C(N1)NC2=C(C3=NC=CN=C3C=C2)Br.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C15H16BrN5O6
Molecular Weight:
442.22 g/mol
Brimonidine Tartrate
CAS No.: 70359-46-5
Impurities
VCID: VC0194959
Molecular Formula: C15H16BrN5O6
Molecular Weight: 442.22 g/mol
Purity: > 95%
| CAS No. | 70359-46-5 |
|---|---|
| Product Name | Brimonidine Tartrate |
| Molecular Formula | C15H16BrN5O6 |
| Molecular Weight | 442.22 g/mol |
| IUPAC Name | 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine;(2R,3R)-2,3-dihydroxybutanedioic acid |
| Standard InChI | InChI=1S/C11H10BrN5.C4H6O6/c12-9-7(17-11-15-5-6-16-11)1-2-8-10(9)14-4-3-13-8;5-1(3(7)8)2(6)4(9)10/h1-4H,5-6H2,(H2,15,16,17);1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1 |
| Standard InChIKey | QZHBYNSSDLTCRG-LREBCSMRSA-N |
| Isomeric SMILES | C1CN=C(N1)NC2=C(C3=NC=CN=C3C=C2)Br.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | C1CN=C(N1)NC2=C(C3=NC=CN=C3C=C2)Br.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | C1CN=C(N1)NC2=C(C3=NC=CN=C3C=C2)Br.C(C(C(=O)O)O)(C(=O)O)O |
| Appearance | White to Off-White Solid |
| Melting Point | 207-208°C |
| Description | Brimonidine Tartrate is the tartrate salt form of brimonidine, an imidazole derivative and a selective alpha-2 adrenergic receptor agonist. Upon ocular administration, brimonidine tartrate acts on the blood vessels causing them to constrict which leads to a decrease in the production of aqueous humor. Brimonidine tartrate also enhances the outflow of aqueous humor. This drug is used in the treatment of glaucoma to reduce intraocular pressure. A quinoxaline derivative and ADRENERGIC ALHPA-2 RECEPTOR AGONIST that is used to manage INTRAOCULAR PRESSURE associated with OPEN-ANGLE GLAUCOMA and OCULAR HYPERTENSION. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 59803-98-4 (Parent) |
| Synonyms | 5-Bromo-6-(2-imidazolin-2-ylamino)quinoxaline D-tartrate 5-bromo-6-(imidazolidinylideneamino)quinoxaline 5-bromo-6-(imidazolin-2-ylamino)quinoxaline AGN 190342 AGN-190342 AGN190342 Alphagan Alphagan P brimonidine brimonidine Purite brimonidine tartrate brimonidine tartrate (1:1) brimonidine tartrate (1:1), (S-(R*,R*))-isomer brimonidine tartrate, (R-(R*,R*))-isomer bromoxidine mirvaso Ratio Brimonidine ratio-Brimonidine Sanrosa UK 14,304 UK 14,304 18 UK 14,304-18 UK 14,30418 UK 14,308 UK 14304 UK 14308 UK-14,304-18 UK-14,308 UK-14304 UK14,30418 UK14,308 UK14304 |
| PubChem Compound | 54405 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume